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Compound of Interest

Compound Name: Cotarnine iodide

CAS No.: 30936-27-7

Cat. No.: B019031 Get Quote

Executive Summary & Hazard Architecture
Cotarnine Iodide is not merely "organic waste."[1] It presents a dual-hazard profile that often

leads to improper disposal in research environments.[1] As an alkaloid salt derived from the

oxidative degradation of noscapine, it carries the inherent toxicity of isoquinoline alkaloids.

However, the iodide counter-ion introduces a latent redox hazard often overlooked.

The Critical Risk: In the presence of strong oxidizers or acidic waste streams, the iodide ion (

) in Cotarnine Iodide can oxidize to elemental Iodine (

), releasing corrosive, toxic purple vapors.[1] Therefore, segregation from oxidizing acids is the
primary directive of this protocol.
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Property Specification

Chemical Name Cotarnine Iodide

CAS Number 30936-27-7

Formula

Molecular Weight 347.15 g/mol

Appearance Yellow to pale yellow solid (Light Sensitive)

Solubility Soluble in water and methanol

Primary Hazards
Acute Toxicity (Oral), Skin/Eye Irritant, Aquatic

Toxicity

Incompatibilities
Strong Oxidizers, Acids (Nitric, Sulfuric), Acid

Chlorides

Scientific Rationale: The Iodide Redox Trap
Expertise & Experience Component

Standard laboratory protocols often group "organic salts" into a single solid waste container.[1]

For Cotarnine Iodide, this is a procedural failure point.[1]

The Mechanism of Failure: If Cotarnine Iodide is disposed of in a container with acidic

oxidizers (common in organic synthesis cleanup), the following reaction occurs:

Consequence: The liberation of elemental iodine (

) compromises the waste container's integrity and poses an inhalation hazard (OEL: 0.1 ppm).

The Corrective Control:

Segregation: Cotarnine Iodide must be classified as Halogenated Organic Waste.[1]

Stabilization: If the compound has yellowed significantly (indicating partial decomposition), it

should be treated with a reducing agent (Sodium Thiosulfate) prior to final sealing to quench

free iodine.
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Disposal Workflow & Decision Matrix
The following protocol utilizes a self-validating logic: Identify State

Segregate by Anion

Stabilize

Dispose.

Experimental Protocol: Disposal Steps
A. Solid Waste (Pure Substance)[1]

PPE Requirements: Nitrile gloves (double gloved recommended), safety goggles, lab coat.[1]

Use a fume hood.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or amber glass

jar. Do not use metal containers due to iodide corrosion risks.

Labeling: Mark clearly as "Hazardous Waste - Toxic - Halogenated Organic Solid."

Segregation: Place the sealed container into the Halogenated Waste Stream.

Critical Check: Ensure no perchlorates or nitrates are present in the same secondary

containment.[1]

B. Liquid Waste (Solutions)
pH Check: Measure the pH of the solution.[1]

If Acidic (pH < 4): Neutralize slowly with Sodium Bicarbonate (

) to pH 6-8.[1] This prevents the formation of Hydroiodic Acid (HI) vapors.

Iodine Quench (Visual Validation):

If the solution is dark yellow/brown (indicating free Iodine

), add 5% Sodium Thiosulfate (
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) solution dropwise.[1]

Endpoint: Solution turns pale yellow or colorless.[1]

Transfer: Pour into a carboy designated for Halogenated Solvents.

Visualization: Disposal Decision Tree
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Figure 1: Logic flow for the segregation and treatment of Cotarnine Iodide waste, prioritizing

the neutralization of free iodine in liquid states.[1]

Emergency Procedures: Spill Management
In the event of a spill, the primary goal is to contain the alkaloid toxicity while preventing iodine

sublimation.

Evacuate & Ventilate: If the spill is significant (>5g) and outside a hood, evacuate the

immediate area.

Personal Protection: Wear a NIOSH-approved N95 or P100 respirator if dust is present.[1]

The "Thiosulfate Barrier" Method:

Do not dry sweep initially.[1]

Cover the spill with a mixture of Sodium Thiosulfate and Sodium Carbonate (soda ash).

Why: The carbonate neutralizes acidity; the thiosulfate reduces any liberated iodine back

to stable iodide.

Cleanup: Dampen the powder slightly to avoid dust generation, then scoop into a disposal

container. Wash the surface with a detergent solution.[1][2]

Regulatory Compliance (RCRA & EPA)[1]
While Cotarnine Iodide is not explicitly "P-listed" or "U-listed" under US EPA RCRA regulations

(40 CFR Part 261), it must be characterized by the generator:

Toxicity Characteristic: Due to the biological activity of cotarnine (alkaloid), it is treated as

toxic.

Halogenated Status: Because of the iodide content, it must be incinerated at facilities

permitted for halogenated waste to capture acid gases (HI/I2) generated during combustion.

Drain Disposal:Strictly Prohibited. Iodides can affect microbial action in water treatment

plants and are toxic to aquatic life (H400).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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